Cas no 941988-38-1 (N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide)

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide is a specialized organic compound featuring a thiazole core substituted with a 2,4-dimethylphenyl group and an acetamide moiety linked to a 4-methoxybenzenesulfonyl unit. This structure confers potential utility in medicinal chemistry, particularly as an intermediate for bioactive molecules or enzyme inhibitors. The presence of electron-donating methoxy and dimethyl groups may enhance stability and modulate reactivity, while the sulfonylacetamide fragment could contribute to binding affinity in target interactions. The compound’s well-defined molecular architecture allows for precise modifications, making it a candidate for structure-activity relationship studies in drug discovery or agrochemical research. Its synthesis and purity are critical for reproducible applications in experimental settings.

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide structure

941988-38-1 structure

Product Name:N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide

CAS No:941988-38-1

MF:C₂₀H₂₀N₂O₄S₂

MW:416.513802528381

CID:5502929

Update Time:2025-06-25

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)sulfonylacetamide
- N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide
- Inchi： 1S/C20H20N2O4S2/c1-13-4-9-17(14(2)10-13)18-11-27-20(21-18)22-19(23)12-28(24,25)16-7-5-15(26-3)6-8-16/h4-11H,12H2,1-3H3,(H,21,22,23)
- InChI Key： FGHXKQVSWMVDAC-UHFFFAOYSA-N
- SMILES： C(NC1=NC(C2=CC=C(C)C=C2C)=CS1)(=O)CS(C1=CC=C(OC)C=C1)(=O)=O

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2817-0162-2μmol	N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide	941988-38-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2817-0162-5μmol	N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide	941988-38-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2817-0162-10μmol	N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide	941988-38-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2817-0162-20μmol	N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide	941988-38-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2817-0162-1mg	N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide	941988-38-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2817-0162-2mg	N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide	941988-38-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2817-0162-3mg	N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide	941988-38-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2817-0162-4mg	N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide	941988-38-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2817-0162-5mg	N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide	941988-38-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2817-0162-10mg	N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxybenzenesulfonyl)acetamide	941988-38-1	90%+	10mg	$79.0	2023-05-16

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide Related Literature

1. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
5. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860

Additional information on N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide (CAS No. 941988-38-1): A Comprehensive Overview

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide (CAS No. 941988-38-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is a member of the thiazole class of compounds and features a unique combination of aromatic and heterocyclic moieties. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The molecular structure of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide is characterized by a thiazole ring, a sulfonyl group, and substituted phenyl rings. The thiazole ring is a five-membered heterocycle containing sulfur and nitrogen atoms, which are known to confer biological activity. The sulfonyl group (SO₂) is an important functional group that can enhance the solubility and stability of the compound. The substituted phenyl rings, particularly the 2,4-dimethylphenyl and 4-methoxybenzene groups, contribute to the overall hydrophobicity and electronic properties of the molecule.

Recent studies have highlighted the potential of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide in various therapeutic areas. One notable application is in the field of anti-inflammatory research. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Another area where N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide has shown potential is in cancer research. A study conducted by a team at the National Cancer Institute found that this compound can selectively inhibit the growth of certain cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo, making it suitable for further preclinical and clinical evaluation. Additionally, its low toxicity profile in animal models suggests that it may be safe for human use.

In terms of synthetic methods, several approaches have been developed to prepare N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide. One common method involves the reaction of 2-aminothiazole with an appropriate sulfonyl chloride followed by acylation with an acid chloride or anhydride. This multi-step synthesis allows for the introduction of various substituents on the phenyl rings, enabling the exploration of structure-activity relationships (SAR).

The future prospects for N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide are promising. Ongoing research aims to optimize its chemical structure to enhance its therapeutic efficacy and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes to improve yield and reduce costs.

In conclusion, N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxybenzenesulfonyl)acetamide (CAS No. 941988-38-1) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and biological properties make it an attractive candidate for further investigation in areas such as anti-inflammatory therapy and cancer treatment. As research continues to advance, this compound may play a crucial role in the development of novel therapeutic agents.